Cas no 1248290-11-0 (N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide)

• Product Name: N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide
• CAS No: 1248290-11-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5558575
• Update Time: 2025-06-15

N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide
• 2-Piperidinecarboxamide, N-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C10H16N2O/c1-3-7-12-8-5-4-6-9(12)10(13)11-2/h1,9H,4-8H2,2H3,(H,11,13)
• InChI Key： SXMCGABQZKMPRK-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCCCC1C(NC)=O

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Boiling Point: 335.1±42.0 °C(Predicted)
• pka: 15.45±0.20(Predicted)

Additional information on N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide

Introduction to N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide (CAS No. 1248290-11-0)

N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No. 1248290-11-0, belongs to a class of molecules known for their versatility in drug design and development. The presence of both a propargyl group and a piperidine ring in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a subject of extensive study in medicinal chemistry.

The N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide molecule exhibits a high degree of structural complexity, which is reflected in its intricate interactions with biological targets. The propargyl group, characterized by its alkyne functional moiety, contributes to the compound's ability to engage in various chemical reactions, including nucleophilic additions and cycloadditions. These reactions are particularly relevant in the synthesis of more complex molecules, such as those designed for targeted therapy. Meanwhile, the piperidine ring, a common motif in many pharmacologically active agents, provides stability and enhances solubility, making it an ideal scaffold for further derivatization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide. One particularly promising area of investigation has been its potential as a precursor in the synthesis of small-molecule inhibitors targeting various enzymatic pathways implicated in human diseases. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes involved in cancer progression, suggesting its utility in developing anticancer therapies. The ability of the propargyl group to undergo facile functionalization has enabled researchers to introduce additional pharmacophores, thereby tailoring the compound's activity towards specific biological targets.

The CAS No. 1248290-11-0 identifier ensures that researchers can reliably access and reference this compound in their studies. The systematic naming convention adheres to international standards, facilitating accurate communication across scientific disciplines. This level of precision is crucial in pharmaceutical research, where even minor variations in molecular structure can significantly alter biological activity. The compound's synthesis involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core piperidine scaffold and introduce the propargyl moiety efficiently.

Recent advancements in computational chemistry have further enhanced the understanding of N-methyl-1-(prop-2-yn-1-yl)piperidine-2-carboxamide's interactions with biological targets. Molecular modeling studies have revealed insights into how the compound binds to its intended receptors or enzymes, providing a rational basis for designing more potent and selective analogs. These computational approaches complement experimental efforts by predicting binding affinities and identifying key residues involved in molecular recognition. Such integrative strategies are essential for accelerating the drug discovery process and bringing novel therapeutics to market more rapidly.

The pharmacological profile of N-methyl-1-(prop-2-ynl)piperidinecarboxamide is another area of active investigation. Preclinical studies have explored its potential effects on neurotransmitter systems, suggesting applications in treating neurological disorders such as epilepsy or depression. The piperidine ring's ability to modulate receptor activity makes it an attractive scaffold for developing agents that can fine-tune neural signaling pathways without causing excessive side effects. Additionally, the propargyl group offers opportunities for further derivatization into more complex structures that could enhance target specificity or improve pharmacokinetic properties.

In conclusion, N-methyl-l-(prop-l'-yn-l'-yl)piperidine-l'-carboxamide (CAS No. 1248290-ll-l) represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable tool for drug discovery researchers. As our understanding of its properties continues to grow through both experimental and computational studies, new opportunities for therapeutic development are likely to emerge. The continued exploration of this compound will undoubtedly contribute to advancements in medicine and improve patient outcomes across various therapeutic areas.